Monoisopropyl Phthalate
Monoisopropyl Phthalate
Monoisopropyl phthalate is a phthalic acid monoester obtained by formal condensation of one of the carboxy groups of phthalic acid with the hydroxy group of isopropanol. It has a role as an anti-estrogen and a human xenobiotic metabolite. It is a phthalic acid monoester and an isopropyl ester. It derives from a propan-2-ol.
Brand Name:
Vulcanchem
CAS No.:
35118-50-4
VCID:
VC0046953
InChI:
InChI=1S/C11H12O4/c1-7(2)15-11(14)9-6-4-3-5-8(9)10(12)13/h3-7H,1-2H3,(H,12,13)
SMILES:
CC(C)OC(=O)C1=CC=CC=C1C(=O)O
Molecular Formula:
C11H12O4
Molecular Weight:
208.21 g/mol
Monoisopropyl Phthalate
CAS No.: 35118-50-4
Reference Standards
VCID: VC0046953
Molecular Formula: C11H12O4
Molecular Weight: 208.21 g/mol
CAS No. | 35118-50-4 |
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Product Name | Monoisopropyl Phthalate |
Molecular Formula | C11H12O4 |
Molecular Weight | 208.21 g/mol |
IUPAC Name | 2-propan-2-yloxycarbonylbenzoic acid |
Standard InChI | InChI=1S/C11H12O4/c1-7(2)15-11(14)9-6-4-3-5-8(9)10(12)13/h3-7H,1-2H3,(H,12,13) |
Standard InChIKey | CXJOEMLCEGZVPL-UHFFFAOYSA-N |
SMILES | CC(C)OC(=O)C1=CC=CC=C1C(=O)O |
Canonical SMILES | CC(C)OC(=O)C1=CC=CC=C1C(=O)O |
Description | Monoisopropyl phthalate is a phthalic acid monoester obtained by formal condensation of one of the carboxy groups of phthalic acid with the hydroxy group of isopropanol. It has a role as an anti-estrogen and a human xenobiotic metabolite. It is a phthalic acid monoester and an isopropyl ester. It derives from a propan-2-ol. |
Synonyms | 1,2-Benzenedicarboxylic Acid 1-(1-Methylethyl) Ester; 1,2-Benzenedicarboxylic Acid Mono(1-methylethyl) Ester; Phthalic Acid Isopropyl Ester; Isopropyl Hydrogen o-Phthalate; Phthalic Acid Monoisopropyl Ester; o-(Isopropoxycarbonyl)benzoic Acid; |
PubChem Compound | 118770 |
Last Modified | Nov 11 2021 |
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